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molecular formula C9H11NO B132346 4-Pyridin-3-ylbutanal CAS No. 145912-93-2

4-Pyridin-3-ylbutanal

Cat. No. B132346
CAS RN: 145912-93-2
M. Wt: 149.19 g/mol
InChI Key: LGCBVEQNSDSLIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05620971

Procedure details

A solution of 1.5 g (7.8 mmol) of acetal 157 in 10.0 mL of THF and 10.0 mL of 4N HCl was stirred overnight at room temperature and was then neutralized by the slow addition of solid NaHCO3. The reaction mixture was extracted with ethyl acetate, dried over MgSO4 and concentrated to yield 1.1 g of the aldehyde 158. 1H NMR consistent with structure.
Name
acetal
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
10 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
aldehyde

Identifiers

REACTION_CXSMILES
[O:1]1CCCO[CH:2]1[CH2:7][CH2:8][CH2:9][C:10]1[CH:11]=[N:12][CH:13]=[CH:14][CH:15]=1.C([O-])(O)=O.[Na+]>C1COCC1.Cl>[CH:14]1[CH:13]=[N:12][CH:11]=[C:10]([CH2:9][CH2:8][CH2:7][CH:2]=[O:1])[CH:15]=1 |f:1.2|

Inputs

Step One
Name
acetal
Quantity
1.5 g
Type
reactant
Smiles
O1C(OCCC1)CCCC=1C=NC=CC1
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Name
HCl
Quantity
10 mL
Type
solvent
Smiles
Cl
Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
aldehyde
Type
product
Smiles
C1=CC(=CN=C1)CCCC=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g
YIELD: CALCULATEDPERCENTYIELD 94.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.